3-nitro-N-propylbenzamide
Overview
Description
3-nitro-N-propylbenzamide is a chemical compound with the molecular formula C10H12N2O3 . It has a molecular weight of 208.21 g/mol . The IUPAC name for this compound is 3-nitro-N-propylbenzamide .
Molecular Structure Analysis
The molecular structure of 3-nitro-N-propylbenzamide consists of a benzamide core substituted with a nitro group at the 3-position and a propyl group at the N-position . The InChI code for this compound is 1S/C10H12N2O3/c1-2-6-11-10(13)8-4-3-5-9(7-8)12(14)15/h3-5,7H,2,6H2,1H3,(H,11,13) .
Physical And Chemical Properties Analysis
The physical and chemical properties of 3-nitro-N-propylbenzamide include a molecular weight of 208.21 g/mol, a XLogP3 value of 1.9, a hydrogen bond donor count of 1, a hydrogen bond acceptor count of 3, and a rotatable bond count of 3 . The exact mass and monoisotopic mass of the compound are both 208.08479225 g/mol .
Relevant Papers
One relevant paper is “Reductive amination using cobalt-based nanoparticles for synthesis of amines” published in Nature Protocols . This paper describes the use of cobalt-based nanoparticles for the synthesis of amines, including the synthesis of a related compound, 4-nitro-N-propylbenzamide .
Scientific Research Applications
PET Imaging Ligand
3-Nitro-N-propylbenzamide derivatives have been explored for their potential as ligands in positron emission tomography (PET) imaging. Specifically, compounds like N-(N-Benzylpiperidin-4-yl)-2-[18F]fluorobenzamide have shown high affinity and selectivity to σ receptors in the brain, which are important in various neurological and psychiatric disorders. This compound was evaluated for its potential in imaging σ receptors in humans (Shiue et al., 1997).
Inhibitor of Tumor Promotion
A series of 3-nitro-2,4,6-trihydroxybenzamides, which includes similar structures to 3-nitro-N-propylbenzamide, demonstrated inhibitory effects on Epstein-Barr virus early antigen induction in Raji cells. This indicates potential for these compounds as novel inhibitors of tumor promotion (Honda et al., 1991).
Synthetic Utility in Organic Chemistry
3-Nitro-N-propylbenzamide and related compounds have significant utility in organic synthesis. They have been used in the preparation of complex organic compounds such as substituted dibenz[b,f][1,4]oxazepine-11(10H)-ones. This showcases their role in developing molecules that could have further pharmaceutical or industrial applications (Samet et al., 2005).
Antiviral Activity
Compounds related to 3-nitro-N-propylbenzamide, like 3-nitrosobenzamide, have been shown to inhibit the infectivity process of human immunodeficiency virus (HIV) in human lymphocytes. This suggests potential applications of these compounds in the development of new antiviral therapies (Rice et al., 1993).
properties
IUPAC Name |
3-nitro-N-propylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O3/c1-2-6-11-10(13)8-4-3-5-9(7-8)12(14)15/h3-5,7H,2,6H2,1H3,(H,11,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YLLMRPZZVCEHRO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)C1=CC(=CC=C1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50278272 |
Source
|
| Record name | 3-nitro-N-propylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50278272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-nitro-N-propylbenzamide | |
CAS RN |
39887-56-4 |
Source
|
| Record name | 39887-56-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=406567 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 39887-56-4 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=6869 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-nitro-N-propylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50278272 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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